Cas no 1933572-14-5 (5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl)-
• CAS No: 1933572-14-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5277387
• Update Time: 2025-09-28

5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl)-

• Inchi： 1S/C9H8N4O2/c1-5-7(9(14)15)4-10-8(13-5)6-2-11-12-3-6/h2-4H,1H3,(H,11,12)(H,14,15)
• InChI Key： IMFQYEOGMGQJAB-UHFFFAOYSA-N
• SMILES： C1(C2=CNN=C2)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl)-

Introduction to 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) and Its Significance in Modern Chemical Biology

5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl), identified by its CAS number 1933572-14-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrimidine family, a class of molecules widely recognized for their diverse biological activities and roles in drug development. The structural features of this compound, particularly its fused ring system comprising a pyrimidine ring and a pyrazole moiety, make it a versatile scaffold for designing novel bioactive molecules.

The 4-methyl substituent at the fourth position of the pyrimidine ring and the 1H-pyrazol-4-yl group at the second position contribute to the unique electronic and steric properties of the molecule. These structural elements are crucial for modulating its interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The compound's ability to engage with various enzymes and receptors has positioned it as a key player in the development of therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) due to its potential applications in the treatment of inflammatory disorders, infectious diseases, and even certain types of cancer. The pyrazole moiety, known for its anti-inflammatory and antimicrobial properties, has been extensively studied as a pharmacophore in drug discovery. When combined with the pyrimidine core, which is frequently found in nucleoside analogs and kinase inhibitors, this compound exhibits enhanced biological activity.

One of the most compelling aspects of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) is its versatility in chemical modification. Researchers have leveraged this flexibility to synthesize derivatives with improved pharmacokinetic profiles and target specificity. For instance, modifications at the 4-methyl position have been shown to influence metabolic stability, while alterations at the 1H-pyrazol-4-yl group can enhance binding affinity to specific protein targets. These findings underscore the importance of this compound as a building block for next-generation therapeutics.

The synthesis of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) has also seen significant advancements благодаря modern synthetic methodologies. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of its complex framework. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in drug design.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) as an inhibitor of kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, compounds like this one can disrupt aberrant signaling networks and restore normal cellular function. Preclinical trials have demonstrated promising results in vitro and in vivo, suggesting its therapeutic potential.

Moreover, the anti-inflammatory properties of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) have been explored in models of chronic inflammation. Inflammatory responses are central to many diseases, including autoimmune disorders and cardiovascular conditions. The compound's ability to modulate inflammatory pathways may offer new avenues for treating these conditions without the side effects associated with traditional anti-inflammatory drugs.

The role of computational chemistry in understanding the behavior of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at an atomic level. These simulations help predict binding affinities, identify potential drug candidates, and optimize molecular structures for improved efficacy. The integration of computational methods with experimental approaches has accelerated the drug discovery process significantly.

In conclusion,5-Pyrimidinecarboxylic acid, 4-methyl-2-(1H-pyrazol-4-yl) (CAS no. 1933572-14-5) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanisms of action,this molecule is poised to play an increasingly important role in medicine.